Cas no 1429903-46-7 (2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran)

• Product Name: 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran
• CAS No: 1429903-46-7
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 5150672
• Update Time: 2025-05-23

2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran

• Inchi： 1S/C13H17BrO2/c1-9-7-11(14)8-10(2)13(9)16-12-5-3-4-6-15-12/h7-8,12H,3-6H2,1-2H3
• InChI Key： MXBGAOAPILJORB-UHFFFAOYSA-N
• SMILES： C1(OC2=C(C)C=C(Br)C=C2C)OCCCC1

Additional information on 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran

Professional Introduction to 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran (CAS No. 1429903-46-7)

2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran, identified by its CAS number 1429903-46-7, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a tetrahydro-pyran core and an aromatic 4-bromo-2,6-dimethyl-phenoxy substituent, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutic agents.

The tetrahydro-pyran moiety is known for its ability to enhance the bioavailability and metabolic stability of pharmaceutical compounds. This structural motif is frequently incorporated into drug molecules to improve their pharmacokinetic properties. In contrast, the 4-bromo-2,6-dimethyl-phenoxy group introduces electronic and steric effects that can modulate the binding affinity and selectivity of the compound towards biological targets. The presence of bromine atoms in particular has been shown to enhance the binding interactions with certain enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of leveraging such structural motifs to develop innovative therapeutic strategies. The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran exemplifies this trend by combining a well-established pharmacophore with a functional group that can fine-tune its biological activity. Researchers have been exploring derivatives of this compound to identify potential lead candidates for treating various diseases, including neurological disorders and inflammatory conditions.

The synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran involves a series of well-defined chemical transformations that highlight the ingenuity of organic synthesis. The introduction of the tetrahydro-pyran ring typically requires catalytic hydrogenation or other cyclization techniques, while the attachment of the 4-bromo-2,6-dimethyl-phenoxy group often involves halogenation and etherification reactions. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily available for further functionalization.

In the context of drug discovery, 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran serves as a versatile building block for creating more complex molecules. By modifying the substituents on the aromatic ring or exploring different tetrahydro-pyran derivatives, chemists can generate a library of compounds with tailored properties. This approach has been particularly successful in identifying inhibitors of key enzymes involved in disease pathways.

The biological activity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran has been studied in various preclinical models. Initial screenings have suggested that this compound exhibits promising interactions with targets relevant to cancer metabolism and inflammation. The brominated aromatic ring appears to play a crucial role in modulating these interactions, potentially leading to novel therapeutic agents with improved efficacy and selectivity.

The integration of computational methods into drug discovery has further accelerated the development process for compounds like 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the biological activity of the molecule. This predictive capability has enabled the rapid design and synthesis of optimized derivatives that are more likely to succeed in clinical trials.

The future prospects for 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran are bright, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an important role in the development of next-generation pharmaceuticals. The combination of synthetic chemistry expertise and advanced computational tools will be essential in realizing this potential.

In summary, 2-(4-Bromo-2,6-dimethyl-phenoxy)-tetrahydro-pyran (CAS No. 1429903-46-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development. As scientists continue to explore new ways to leverage this compound's potential, it is likely to contribute significantly to the discovery of innovative therapeutic agents that address unmet medical needs.